Cas no 2853-70-5 (2,4,7-Pteridinetriamine,6-(3-methylphenyl)-)

• Product Name: 2,4,7-Pteridinetriamine,6-(3-methylphenyl)-
• CAS No: 2853-70-5
• MF: C₁₃H₁₃N₇
• MW: 267.289220571518
• CID: 288600
• PubChem ID: 227595
• Update Time: 2025-04-19

2,4,7-Pteridinetriamine,6-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,7-Pteridinetriamine,6-(3-methylphenyl)-
• 6-(3-methylphenyl)pteridine-2,4,7-triamine
• 6-(m-Tolyl)-2,4,7-triamino-pteridin
• 6-meta-tolylpteridine-2,7-triamine
• 6-m-tolyl-pteridine-2,4,7-triamine
• AC1L5FLS
• AC1Q4WBT
• CHEBI:173180
• CHEMBL48189
• CTK4G1672
• NSC19443
• DTXSID00182754
• 2853-70-5
• NSC-639358
• 6-(m-tolyl)pteridine-2,4,7-triamine
• Y75RNL3DWL
• NSC-19443
• NSC 639358
• PD182981
• UNII-Y75RNL3DWL
• BDBM50127144
• NSC639358
• 6-(3-METHYLPHENYL)-2,4,7-PTERIDINETRIAMINE
• PTERIDINE, 2,4,7-TRIAMINO-6-M-TOLYL-
• 2,4,7-PTERIDINETRIAMINE, 6-(3-METHYLPHENYL)-
• NSC 19443

• Inchi： 1S/C13H13N7/c1-6-3-2-4-7(5-6)8-10(14)18-12-9(17-8)11(15)19-13(16)20-12/h2-5H,1H3,(H6,14,15,16,18,19,20)
• InChI Key： YCKFHKBIDNIARX-UHFFFAOYSA-N
• SMILES： N1C2C(N)=NC(N)=NC=2N=C(C=1C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 267.12349
• Monoisotopic Mass: 267.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.446
• Boiling Point: 564°Cat760mmHg
• Flash Point: 329.4°C
• Refractive Index: 1.794
• PSA: 129.62
• LogP: 2.88540